1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride
Overview
Description
1-(4-Aminopyridin-3-yl)ethan-1-one hydrochloride, also known as 4-AP, is a compound that has been used in scientific research for a variety of purposes. It is a derivative of pyridine, which is an aromatic heterocyclic organic compound. 4-AP has been studied for its potential applications in the fields of pharmacology, biochemistry, physiology, and medical research.
Scientific Research Applications
1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride has been used in a variety of scientific research applications, including the study of neurotransmitters, cell signaling pathways, and drug delivery systems. It has also been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride has been used in the study of the effects of drugs on the immune system and the effects of drugs on cancer cells.
Mechanism of Action
The mechanism of action of 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride is not fully understood. However, it is believed to act as an agonist at the nicotinic acetylcholine receptor, which is a type of neurotransmitter receptor. It is also believed to act as an antagonist at the muscarinic acetylcholine receptor, another type of neurotransmitter receptor. Additionally, 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride is thought to interact with other ion channels, such as the sodium and potassium channels, as well as other neurotransmitter receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride are not fully understood. However, it is believed to have an inhibitory effect on the release of neurotransmitters, such as dopamine and serotonin. Additionally, it is believed to have an excitatory effect on the release of norepinephrine and acetylcholine. 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride is also believed to have an inhibitory effect on the release of glutamate and GABA.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride in laboratory experiments include its low cost, ease of synthesis, and stability in aqueous solutions. Additionally, it is non-toxic and does not have any known side effects. The main limitation of 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride is that it has a short half-life, which limits its usefulness in long-term experiments.
Future Directions
There are several potential future directions for 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride. These include the development of new drugs that are based on 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride, the study of its effects on other neurotransmitters, and the study of its effects on other ion channels. Additionally, further research could be conducted on the mechanism of action of 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride and its potential applications in the fields of pharmacology and biochemistry. Finally, 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride could be further studied to determine its effects on the immune system and cancer cells.
Synthesis Methods
1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride can be synthesized from the reaction between pyridine and ethyl chloroformate. This reaction is carried out in the presence of a base, such as sodium carbonate or sodium hydroxide. The reaction yields 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride hydrochloride, which is further purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride involves the reaction of 4-aminopyridine with ethyl chloroacetate to form ethyl 4-aminopyridine-3-carboxylate, which is then hydrolyzed to form 1-(4-aminopyridin-3-yl)ethan-1-one. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-aminopyridine", "ethyl chloroacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 4-aminopyridine is reacted with ethyl chloroacetate in the presence of sodium hydroxide and ethanol to form ethyl 4-aminopyridine-3-carboxylate.", "Step 2: Ethyl 4-aminopyridine-3-carboxylate is hydrolyzed with sodium hydroxide and water to form 1-(4-aminopyridin-3-yl)ethan-1-one.", "Step 3: 1-(4-aminopyridin-3-yl)ethan-1-one is reacted with hydrochloric acid to form 1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride." ] } | |
CAS RN |
2703780-58-7 |
Product Name |
1-(4-aminopyridin-3-yl)ethan-1-one hydrochloride |
Molecular Formula |
C7H9ClN2O |
Molecular Weight |
172.6 |
Purity |
95 |
Origin of Product |
United States |
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